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Compound of Interest

Compound Name: FT113

Cat. No.: B607559

Researchers and laboratory personnel must adhere to stringent safety protocols when handling
and disposing of chemical compounds to ensure personal safety and environmental protection.
While specific disposal procedures for the fatty acid synthase (FASN) inhibitor FT113 are not
readily available in public resources, the following guidelines provide a framework for the safe
management of this and similar research chemicals. These procedures are based on
established laboratory safety standards and should be implemented in conjunction with
institutional and regulatory requirements.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department and refer to the specific Safety Data Sheet (SDS) for FT113 provided by the
supplier before handling or disposal.

General Chemical Profile for Disposal Consideration

When preparing for the disposal of a research compound like FT113, it is crucial to understand
its chemical and toxicological properties. The following table summarizes key characteristics
that should be ascertained from the compound's SDS to inform a safe disposal plan.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607559?utm_src=pdf-interest
https://www.benchchem.com/product/b607559?utm_src=pdf-body
https://www.benchchem.com/product/b607559?utm_src=pdf-body
https://www.benchchem.com/product/b607559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Information to Obtain from
SDS

Relevance to Disposal

Chemical Name

--INVALID-LINK---

methanone[1]

Ensures proper identification

and labeling of waste.

CAS Number

1630808-89-7[1]

Unique identifier for tracking

and regulatory reporting.

Molecular Formula

C22H20FN304[1]

Provides information on the

elemental composition.

Molecular Weight

409.4 g/mol [2]

Can be used in waste

concentration calculations.

Physical State

Solid (powder)

Determines appropriate
handling and containment

methods.

Solubility

Soluble in Ethanol and
Methanol.[1] Soluble in DMSO
(62.5 mg/mL).[2]

Informs choices for
decontamination and potential

for liquid waste generation.

Toxicity Data

ICs0 and ECso values (e.g.,
ICs0 = 213 nM for FASN).[1]

Indicates the compound's
biological activity and potential
hazards, guiding the level of

precaution required.

Stability

Information on reactivity and
conditions to avoid (e.g., heat,

light, incompatible materials).

Prevents hazardous reactions

during storage and disposal.

Hazard Class

As defined by regulatory
bodies (e.g., OSHA, GHS).

Dictates segregation, labeling,

and disposal pathways.

Experimental Protocols for Safe Disposal

The following step-by-step protocols are provided as a general guide. Always perform a risk

assessment and obtain approval from your institution's EHS department before proceeding.

1. Personal Protective Equipment (PPE) and Engineering Controls:
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Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Conduct all handling and preparation for disposal within a certified chemical fume hood to
minimize inhalation exposure.

. Segregation of Waste:

Do not mix FT113 waste with other chemical waste streams unless explicitly permitted by
your EHS department.

Segregate solid waste (e.g., contaminated gloves, weigh paper, vials) from liquid waste (e.qg.,
unused solutions, contaminated solvents).

. Solid Waste Disposal:

Collect all solid waste contaminated with FT113 in a designated, clearly labeled, and
sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

Label the container with "Hazardous Waste," the full chemical name "FT113," and any other
information required by your institution.

. Liquid Waste Disposal:

Collect all liquid waste containing FT113 in a designated, leak-proof, and sealable hazardous
waste container.

The container must be compatible with the solvent used (e.qg., glass for organic solvents).

Label the container with "Hazardous Waste," the full chemical name "FT113," the solvent(s)
present, and the estimated concentration.

. Decontamination of Glassware and Surfaces:

Rinse contaminated glassware and surfaces with an appropriate solvent (e.g., ethanol or
methanol, based on solubility) to remove residual FT113.[1]
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» Collect the rinse solvent as hazardous liquid waste.
 After the initial solvent rinse, wash glassware with soap and water.
6. Storage of Waste:

o Store waste containers in a designated, secure, and well-ventilated secondary containment
area while awaiting pickup.

o Ensure the storage area is away from heat, ignition sources, and incompatible materials.
7. Waste Pickup and Disposal:

» Arrange for the collection of hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.

o Complete all required waste manifests and documentation accurately.

Logical Workflow for FT113 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of FT113.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. FT113 | Fatty Acid Synthase | TargetMol [targetmol.com]

« To cite this document: BenchChem. [Prudent Disposal Practices for Research Compound
FT113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607559#ft113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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